Cas no 2763915-41-7 (2-Chloro-5-fluoro-4-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 2-Chloro-5-fluoro-4-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2763915-41-7
• MF: C₉H₄ClF₄NO₃
• MW: 285.579575538635
• CID: 5832702
• PubChem ID: 165983852
• Update Time: 2025-10-19

2-Chloro-5-fluoro-4-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37343239
• 2763915-41-7
• 2-chloro-5-fluoro-4-(2,2,2-trifluoroacetamido)benzoic acid
• 2-Chloro-5-fluoro-4-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C9H4ClF4NO3/c10-4-2-6(15-8(18)9(12,13)14)5(11)1-3(4)7(16)17/h1-2H,(H,15,18)(H,16,17)
• InChI Key： ZQSHMZKAMTYURL-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C(=C1)NC(C(F)(F)F)=O)F

Computed Properties

• Exact Mass: 284.9815833g/mol
• Monoisotopic Mass: 284.9815833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-Chloro-5-fluoro-4-(2,2,2-trifluoroacetamido)benzoic acid

Comprehensive Overview of 2-Chloro-5-fluoro-4-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2763915-41-7)

2-Chloro-5-fluoro-4-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2763915-41-7) is a fluorinated benzoic acid derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoroacetamido and halogenated structure, has garnered attention for its potential as a building block in drug discovery. Researchers are increasingly exploring its role in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antibacterial agents.

The molecular structure of 2-Chloro-5-fluoro-4-(2,2,2-trifluoroacetamido)benzoic acid features a chloro-fluoro substitution pattern, which enhances its electronic properties and reactivity. This makes it a valuable intermediate in medicinal chemistry, where precise control over molecular interactions is critical. Recent studies highlight its utility in structure-activity relationship (SAR) studies, aiding in the optimization of lead compounds for improved efficacy and selectivity.

In the context of green chemistry, 2763915-41-7 has been investigated for its potential in sustainable synthesis routes. With growing interest in environmentally friendly chemical processes, researchers are evaluating methods to reduce waste and energy consumption during its production. This aligns with global trends toward sustainable pharmaceuticals and green manufacturing, addressing concerns about the ecological impact of chemical synthesis.

The compound’s solubility and stability profiles have also been subjects of recent research. Its trifluoroacetamido moiety contributes to both lipophilicity and metabolic stability, making it a candidate for prodrug design. These properties are particularly relevant in the development of oral therapeutics, where bioavailability is a key consideration. As the pharmaceutical industry shifts toward patient-centric formulations, such characteristics are increasingly prioritized.

Another area of interest is the compound’s potential in crystal engineering. The halogen-bonding capabilities of 2-Chloro-5-fluoro-4-(2,2,2-trifluoroacetamido)benzoic acid offer opportunities for designing novel co-crystals with improved physicochemical properties. This is particularly valuable in addressing challenges related to polymorphism and drug delivery, which are critical for regulatory approval and commercial success.

From a commercial perspective, CAS No. 2763915-41-7 is gaining traction in the fine chemicals market. Suppliers are noting increased demand from contract research organizations (CROs) and academic laboratories, driven by its versatility in synthetic applications. Analytical methods for its quantification, such as HPLC and LC-MS, are also being refined to meet quality control standards in large-scale production.

In summary, 2-Chloro-5-fluoro-4-(2,2,2-trifluoroacetamido)benzoic acid represents a multifaceted compound with broad relevance in modern chemistry. Its applications span drug discovery, material science, and sustainable synthesis, reflecting the interdisciplinary nature of contemporary research. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and industrial chemistry.